Cas no 363185-87-9 (Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 363185-87-9
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• MDL: MFCD16293749
• CID: 303830
• Update Time: 2025-07-21

Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 4-Amino-3-methoxycarbonylphenylboronic Acid Pinacol Ester
• 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoic acid methyl ester
• Benzoicacid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• ANW-58255
• CTK8B7707
• MB14872
• PubChem9895
• SureCN2281668
• 2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
• Benzoic acid, 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
• (4-Amino-3-(methoxycarbonyl)phenyl)boronic acid pinacol ester
• DQZPCTKBZUCRNT-UHFFFAOYSA-N
• 4608AB
• FCH28311
• benzoic acid,2-amino-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-,methyl ester

• MDL： MFCD16293749
• Inchi： 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-11(16)10(8-9)12(17)18-5/h6-8H,16H2,1-5H3
• InChI Key： DQZPCTKBZUCRNT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C(=O)OC)C=2)N)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.14900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 70.8

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 70.78000
• LogP: 1.93580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters